Cas no 183306-35-6 (N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 183306-35-6
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 5999382
• PubChem ID: 850793
• Update Time: 2025-05-20

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26979524
• N-(2-ethylphenyl)-4-methylthiadiazole-5-carboxamide
• AKOS003675870
• N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 183306-35-6
• AP-501/43091388

• Inchi： 1S/C12H13N3OS/c1-3-9-6-4-5-7-10(9)13-12(16)11-8(2)14-15-17-11/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key： CXLPURQHRMBSJU-UHFFFAOYSA-N
• SMILES： C1(SN=NC=1C)C(=O)NC1=CC=CC=C1CC

Computed Properties

• Exact Mass: 247.07793322g/mol
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 183306-35-6)

N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, with the CAS number 183306-35-6, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, including the 2-ethylphenyl and 4-methyl-1,2,3-thiadiazole moieties, contribute to its potential applications in crop protection and medicinal chemistry.

In recent years, the demand for innovative agrochemicals has surged due to the growing need for sustainable farming practices and the rise of pesticide-resistant pests. Researchers have explored N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide as a potential candidate for developing novel plant protection agents. Its mechanism of action, which may involve interference with pest metabolism, makes it a subject of interest for integrated pest management (IPM) strategies. Farmers and agronomists frequently search for eco-friendly pesticides and low-residue crop solutions, and this compound could align with these trends.

The pharmaceutical industry has also shown interest in thiadiazole derivatives due to their bioactive properties. Preliminary studies suggest that CAS 183306-35-6 may exhibit antimicrobial or anti-inflammatory effects, though further clinical validation is required. With the global focus on drug discovery and antibiotic resistance, this compound could play a role in addressing unmet medical needs. Researchers often inquire about small molecule therapeutics and structure-activity relationships (SAR), making this molecule a relevant topic in scientific discussions.

From a synthetic chemistry perspective, the preparation of N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves multi-step organic reactions, including carboxamide formation and heterocyclic ring construction. Chemists optimizing such processes often search for green synthesis methods and catalytic efficiency improvements. The compound's molecular weight and solubility profile are critical parameters for formulation scientists working on delivery systems.

Environmental and regulatory considerations are paramount when developing new chemical entities. While 183306-35-6 is not classified as hazardous under current guidelines, its ecotoxicological profile and biodegradability are subjects of ongoing research. Sustainability-conscious stakeholders frequently investigate benign-by-design chemicals and environmental fate studies, areas where this compound's development could provide valuable insights.

The commercial potential of N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is reflected in patent literature, with several applications covering its synthesis and uses. Intellectual property searches often include terms like novel thiadiazole compounds and agrochemical patents, indicating the competitive landscape surrounding this technology. As global markets seek innovation in crop science and next-generation pharmaceuticals, this compound represents an interesting case study in translational research.

Analytical characterization of CAS 183306-35-6 typically employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Quality control professionals and analytical chemists frequently research compound purity analysis and structural elucidation methods, making this aspect of the molecule particularly relevant to laboratory workflows. The compound's spectral data and chromatographic behavior are important references for researchers working with similar structures.

In conclusion, N-(2-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (183306-35-6) represents a versatile chemical entity with promising applications across multiple industries. Its development reflects broader trends in precision agriculture, rational drug design, and sustainable chemistry. As research progresses, this compound may address key challenges in food security and healthcare, making it a noteworthy subject for scientific and industrial communities alike.